ethyl 2-(2-(benzo[d]thiazol-2-ylthio)propanamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
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Overview
Description
Benzothiazole derivatives are a class of compounds that have been studied for their potential applications in medicinal chemistry . They are known for their anti-tubercular activity and have been synthesized through various synthetic pathways .
Synthesis Analysis
The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions .Molecular Structure Analysis
Benzothiazole is a heterocyclic compound with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of benzothiazole derivatives often involve the reaction of 2-aminothiophenol with ethyl glyoxylate .Physical And Chemical Properties Analysis
Thiazole, a parent material for various chemical compounds including sulfur drugs, biocides, fungicides, dyes, and chemical reaction accelerators, is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .Scientific Research Applications
Antioxidant Activity
Compounds related to the thiazole ring, which is a part of the compound , have been found to act as antioxidants . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.
Anti-inflammatory Activity
Thiazole derivatives have been reported to exhibit anti-inflammatory properties . This means they can reduce inflammation and swelling.
Antimicrobial and Antifungal Activity
Thiazole compounds have shown antimicrobial and antifungal activities . This suggests that they could be used in the treatment of various bacterial and fungal infections.
Antiviral Activity
Thiazole derivatives have also been found to have antiviral properties . This indicates potential use in the treatment of viral infections.
Anticonvulsant Activity
Compounds containing a thiazole ring have been found to exhibit anticonvulsant activity . This suggests potential use in the treatment of conditions like epilepsy.
Antitumor or Cytotoxic Activity
Thiazole compounds have been reported to have antitumor or cytotoxic properties . This suggests potential use in cancer treatment.
Antidiabetic Activity
A study has shown that benzothiazole containing oxadiazole derivatives, which are related to the compound , have in vivo hypoglycemic activity . This suggests potential use in the treatment of diabetes.
Herbicidal Activity
Benzothiazole, a moiety commonly found in herbicides such as mefenacet, benazolin, benzthiazuron, and fenthiaprop-ethyl, has been identified as a promising lead scaffold for herbicides . This suggests potential use in the development of new herbicides.
Mechanism of Action
Target of Action
The primary target of this compound is the enzyme Protein Tyrosine Phosphatase 1B (PTP1B) . PTP1B plays a crucial role in insulin signaling and is considered a promising target for the treatment of type 2 diabetes and obesity .
Mode of Action
This compound acts as an inhibitor of PTP1B . It binds to the catalytic and second aryl binding sites of PTP1B, thereby preventing the enzyme from dephosphorylating and inactivating the insulin receptor . This results in enhanced insulin signaling, which can help to control blood glucose levels .
Biochemical Pathways
The inhibition of PTP1B affects the insulin signaling pathway . By preventing the dephosphorylation of the insulin receptor, this compound enhances insulin signaling, leading to increased glucose uptake and improved insulin sensitivity . This can help to control blood glucose levels in individuals with type 2 diabetes .
Pharmacokinetics
It has been shown to exhibit goodanti-hyperglycemic efficacy in vivo , suggesting that it may have favorable ADME properties.
Result of Action
The molecular effect of this compound’s action is the enhanced insulin signaling due to the inhibition of PTP1B . On a cellular level, this can lead to increased glucose uptake and improved insulin sensitivity . The overall effect is the potential to control blood glucose levels, which could be beneficial for individuals with type 2 diabetes .
Future Directions
properties
IUPAC Name |
ethyl 2-[2-(1,3-benzothiazol-2-ylsulfanyl)propanoylamino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O3S3/c1-3-25-19(24)16-12-7-6-10-14(12)27-18(16)22-17(23)11(2)26-20-21-13-8-4-5-9-15(13)28-20/h4-5,8-9,11H,3,6-7,10H2,1-2H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHJTWEXYKQBKJU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)C(C)SC3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O3S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 2-(2-(benzo[d]thiazol-2-ylthio)propanamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate |
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